Cas no 22124-67-0 (1,3-dihydro-1-methyl-2H-Pyrrol-2-one)

22124-67-0 structure
Product name:1,3-dihydro-1-methyl-2H-Pyrrol-2-one
1,3-dihydro-1-methyl-2H-Pyrrol-2-one Chemical and Physical Properties
Names and Identifiers
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- 1,3-dihydro-1-methyl-2H-Pyrrol-2-one
- 22124-67-0
- 1-Methyl-1,3-dihydro-2H-pyrrol-2-one
- DS-000333
- 1-methyl-2,3-dihydro-1H-pyrrol-2-one
- 1-methyl-3H-pyrrol-2-one
- InChI=1/C5H7NO/c1-6-4-2-3-5(6)7/h2,4H,3H2,1H
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- Inchi: InChI=1S/C5H7NO/c1-6-4-2-3-5(6)7/h2,4H,3H2,1H3
- InChI Key: VIETUFSZPCIVQL-UHFFFAOYSA-N
- SMILES: CN1C=CCC1=O
Computed Properties
- Exact Mass: 97.05281
- Monoisotopic Mass: 97.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3A^2
- XLogP3: -0.2
Experimental Properties
- PSA: 20.31
1,3-dihydro-1-methyl-2H-Pyrrol-2-one Related Literature
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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